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Get Quote

5-Bromo-DMT is described as a crystalline solid [1]. The quantitative solubility data from supplier

specifications is summarized in the table below.

Table 1: Solubility of 5-Bromo-DMT in Various Solvents

Solvent Solubility Notes / Combined Solvent Systems

DMF (Dimethylformamide) 10 mg/mL [1] [2] -

DMSO (Dimethyl Sulfoxide) 5 mg/mL [1] [2] -

Ethanol 20 mg/mL [1] [2] -

Ethanol:PBS (pH 7.2) 0.5 mg/mL [1] [2] 1:1 ratio mixture

This solubility profile is a critical guideline for preparing stock solutions for in vitro pharmacological assays.

Application Notes & Experimental Protocols

Stock Solution Preparation

The following protocol is recommended for preparing 5-Bromo-DMT stock solutions for cellular assays.
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Start: Prepare Stock Solution

Select solvent based on assay requirements.
• Highest concentration: DMF (10 mg/mL)

• Cell-based assays: DMSO (5 mg/mL)
• Aqueous compatibility: Ethanol (20 mg/mL)

Weigh 5-Bromo-DMT crystalline solid.
Example: For 10 mL of DMSO stock, weigh 50 mg.

Add solvent to powder.
Vortex or sonicate until completely dissolved.

Prepare aliquots to avoid repeated freeze-thaw cycles.

Store stock solutions at -20°C or below.

Stock Solution Ready for Use

Click to download full resolution via product page

Key Considerations:

Solvent Selection: Choose a solvent that will not interfere with your biological assay. For cell-based
studies, DMSO is often preferred, but the final concentration in the assay should typically be kept

below 0.1% to minimize cytotoxicity [1].
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Aqueous Buffers: For experiments requiring aqueous solutions, a stock in ethanol can be diluted

into buffers like PBS. Note that solubility in a 1:1 Ethanol:PBS mixture is significantly lower (0.5
mg/mL), and the compound may precipitate if the organic solvent content is too low [1].

Stability: While specific stability data for 5-Bromo-DMT solutions is not available in the search
results, it is a standard practice to store aliquoted stock solutions at -20°C or -80°C protected from

light to maintain long-term stability.

Pharmacological Assay Guidelines

5-Bromo-DMT is a tryptamine derivative studied for its neurological activity, including potential

antidepressant and anxiolytic effects [1]. It acts as a serotonin receptor agonist with a complex

pharmacological profile [3].

Table 2: Key Pharmacological Targets of 5-Bromo-DMT

Target
Interaction / Affinity
(Ki)

Functional Activity (EC₅₀, E_max)

5-HT~1A~ Receptor 16.9 nM [3] Full Agonist (EC₅₀ = 1,810 nM; E_max = 94%) [3]

5-HT~2A~ Receptor 138 nM [3] Partial Agonist (EC₅₀ = 77.7-3,090 nM; E_max =
34-100%) [3]

5-HT~2B~ Receptor 403 nM [3] Information Missing

5-HT~2C~ Receptor 193 nM [3] Information Missing

SERT (Serotonin
Transporter)

971 nM [3] Very Weak Reuptake Inhibitor (IC₅₀ = 8,055 nM)
[3]

Experimental Design Implications:

Receptor Screening: Given its high affinity for the 5-HT~1A~ receptor, 5-Bromo-DMT is a useful

research chemical for investigating pathways related to this target.
Low Hallucinogenic Potential: Unlike its analogues 5-Fluoro-DMT and 5-Chloro-DMT, 5-Bromo-

DMT does not significantly induce the head-twitch response in rodents, a behavioral proxy for
psychedelic (5-HT~2A~-mediated) effects. This makes it a candidate for studying non-hallucinogenic

psychoplastogenic and antidepressant compounds [3].
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Functional Assays: When designing functional assays (e.g., measuring cAMP accumulation or β-

arrestin recruitment), be prepared for its profile as a high-potency full agonist at 5-HT~1A~ but a
lower-potency partial agonist at 5-HT~2A~ [3].

Critical Safety and Regulatory Information

Handling: The compound is classified with the GHS07 warning symbol and carries the signal word
"Warning" [1].

Legal Status: 5-Bromo-DMT is an unauthorized novel psychoactive substance in many jurisdictions.
It is specifically listed as a controlled drug in Singapore and a Class A drug in the UK [3].

Researchers must ensure full compliance with all local, national, and institutional regulations before
purchasing, possessing, or working with this compound.

Purpose: All products displayed are for non-medical purposes such as industrial applications or
scientific research and cannot be used for clinical diagnosis or treatment of humans or animals [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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